
A Comprehensive Technical Guide to the Safety
of Glyceryl-d5 Trioleate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety information for Glyceryl-d5
trioleate (CAS No. 60892-83-3), a deuterated analog of Glyceryl trioleate. The information

presented is compiled from various Safety Data Sheets (SDS) and chemical suppliers. Given

the limited specific safety data for the deuterated form, this guide primarily relies on the

extensive data available for the non-deuterated parent compound, Glyceryl trioleate (CAS No.

122-32-7), as their chemical and toxicological properties are expected to be very similar.

Chemical and Physical Properties
Glyceryl-d5 trioleate is a stable, isotopically labeled triglyceride used as an internal standard

in mass spectrometry-based lipidomic analysis and as a tracer in metabolic studies. Its physical

and chemical properties are comparable to its non-deuterated counterpart.
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Property Value

Chemical Name Glyceryl-d5 Trioleate

Synonyms Triolein-d5, Glycerol-d5 trioleate

CAS Number 60892-83-3[1][2]

Molecular Formula C₅₇H₉₉D₅O₆[3]

Molecular Weight 890.48 g/mol [1][3]

Appearance Clear, yellowish oily liquid[4]

Solubility
Soluble in chloroform, ether, and hydrocarbon

solvents. Insoluble in water.[4]

Storage Temperature Recommended storage at -20°C.[5]

Stability
Stable under recommended storage conditions.

Air and light sensitive.[1]

Toxicological Information
No significant acute toxicological data has been identified specifically for Glyceryl-d5 trioleate.

The data for Glyceryl trioleate indicates a low order of acute toxicity.

Endpoint Species Route Value

LD50 Rat Oral > 2,000 mg/kg bw[6]

LD50 Rat Dermal > 2,000 mg/kg bw[6]

LC50 Rat Inhalation > 1.97 µL/L air[6]

Health Effects:

Ingestion: Not classified as harmful by ingestion. Use as a food additive indicates a high

degree of tolerance.[4] Expected to be a low ingestion hazard.[7]
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Inhalation: Not considered a hazard due to its non-volatile nature. Inhalation of aerosols may

cause respiratory tract discomfort.[4]

Skin Contact: Prolonged contact may cause temporary irritation.[7] The liquid may degrease

the skin, potentially leading to non-allergic contact dermatitis.[4]

Eye Contact: Direct contact may cause temporary irritation and redness.[7]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to indicate that

the product or any of its components are mutagenic, genotoxic, or carcinogenic.[7] It is not

expected to cause reproductive or developmental effects.[7]

Hazard Identification and First Aid
Glyceryl-d5 trioleate is not classified as a hazardous substance according to the Globally

Harmonised System (GHS).[8][9]

Exposure Route First Aid Measures

Ingestion
Rinse mouth with water. Seek medical attention

if symptoms occur.[7]

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen.[6]

Skin Contact

Wash off with soap and plenty of water. Get

medical attention if irritation develops and

persists.[7]

Eye Contact

Rinse with water for at least 15 minutes. Get

medical attention if irritation develops and

persists.[6][7]

Handling, Storage, and Exposure Controls
Experimental Protocol for Safe Handling:

Engineering Controls: Use in a well-ventilated area. General exhaust is typically adequate.[4]
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[9]

Hand Protection: Wear chemical-resistant gloves (e.g., PVC).[4]

Skin and Body Protection: Wear a lab coat or overalls. An apron may be used for larger

quantities.[4]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands after handling.[9]

Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed container at

-20°C.[4][5][10] Protect from air and light. Avoid storage in plastic containers for organic

solutions.[10]

Spill Procedure:

Minor Spills: Absorb with inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal. Clean the affected area thoroughly.[7][9]

Major Spills: Evacuate the area. Remove all ignition sources. Prevent the spill from

entering drains.[4]

Fire and Explosion Hazard Data
Flammability: Combustible liquid.[4] Slight fire hazard when exposed to heat or flame.[4]

Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[7][9] Avoid using a

water jet, as it may spread the fire.[7]

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO₂).[9]

Fire Fighting Procedures: Wear full protective clothing and self-contained breathing

apparatus.[4]

Stability and Reactivity
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Chemical Stability: Stable under normal conditions of use, storage, and transport.[7]

Conditions to Avoid: Incompatible materials, heat, and sources of ignition.[4]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: No hazardous decomposition products are known

under normal conditions.[7] Combustion may produce CO and CO₂.[9]

Visualizations
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Workflow for Safe Handling of Glyceryl-d5 Trioleate
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Caption: Workflow for the safe handling of Glyceryl-d5 trioleate in a laboratory setting.
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Logical Flow of Safety Assessment
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Caption: Logical relationship of key safety assessment steps for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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